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Compound of Interest

Compound Name: 2-(Benzyloxy)phenol

Cat. No.: B123662 Get Quote

Proper disposal of 2-(Benzyloxy)phenol is critical to ensure laboratory safety and

environmental protection. As a substance causing skin, eye, and respiratory irritation, it must be

managed as hazardous waste in accordance with institutional and regulatory guidelines.[1][2]

This guide provides detailed procedures for the safe handling and disposal of 2-
(Benzyloxy)phenol.

Immediate Safety and Handling Precautions
Before handling 2-(Benzyloxy)phenol, ensure that you are in a well-ventilated area and

wearing appropriate Personal Protective Equipment (PPE), including gloves, eye shields, and a

lab coat.[1][3] An emergency eyewash and safety shower should be readily accessible.[3]

Step-by-Step Disposal Procedure
The disposal of 2-(Benzyloxy)phenol must follow hazardous waste protocols. It should never

be disposed of down the drain or in regular trash.[4][5]

Waste Collection:

Designate a specific, compatible container for 2-(Benzyloxy)phenol waste. Plastic bottles

are often preferred for hazardous waste when compatibility is not an issue.[4] The

container must be in good condition, with no leaks or rust, and have a secure, tight-fitting

lid.[6]
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If creating a waste solution, do not mix 2-(Benzyloxy)phenol with incompatible materials

such as strong oxidizing agents or strong bases.[3][7]

Labeling:

As soon as the container is first used for waste, label it clearly with a hazardous waste tag

provided by your institution's Environmental Health and Safety (EHS) department.[4][8]

The label must include the words "Hazardous Waste".[4][6]

Clearly write the full chemical name, "2-(Benzyloxy)phenol," and list any other

components of a mixture with their respective quantities or percentages.[4] Abbreviations

or chemical formulas are not permitted.[4]

Include the date of waste generation, the laboratory or room number, and the Principal

Investigator's name and contact information.[4]

Mark the appropriate hazard pictograms on the label. For 2-(Benzyloxy)phenol, this

includes the exclamation mark for skin/eye irritation and as a single-target-organ-toxicity

(STOT SE) substance.[2][4]

Storage:

Keep the hazardous waste container closed at all times, except when adding waste.[6][9]

Store the container in a designated, secure secondary containment area that is cool, dry,

and well-ventilated.[3][7]

Segregate the waste container from incompatible materials.[6]

Arranging for Disposal:

Once the container is full, or if the chemical is no longer needed, contact your institution's

EHS or hazardous waste program to schedule a pickup.[4][8]

Do not transport hazardous waste yourself.[8] Disposal should be handled by a licensed

disposal company or trained EHS personnel.[10]
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Disposal of Contaminated Materials
Contaminated Labware: Glassware and other lab materials contaminated with 2-
(Benzyloxy)phenol must be treated as hazardous waste.[6] Package these items in an

appropriate, labeled container for disposal.

Empty Containers: An empty container that held 2-(Benzyloxy)phenol must be triple-rinsed

with a suitable solvent capable of removing the chemical residue.[6][8] This rinsate is

considered hazardous waste and must be collected in your designated 2-
(Benzyloxy)phenol waste container.[6][8] After triple-rinsing and allowing it to air dry, deface

the original label, and the container may then be disposed of in the regular trash.[6][8]

Spill Management
In the event of a small spill (less than 50 mL), absorb the material with vermiculite, paper

towels, or another absorbent material while wearing appropriate PPE.[3] Place the cleanup

materials into a sealed, labeled container to be disposed of as hazardous waste.[3] For larger

spills, evacuate the area, provide ventilation, and contact your institution's EHS spill response

team immediately.[3][11]

Hazard Summary for 2-(Benzyloxy)phenol
Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation. [1][2]

Eye Irritation H319
Causes serious eye

irritation.
[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation.
[1][2]

Storage Class 10 Combustible liquids. [2]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-(Benzyloxy)phenol waste.

Waste Generation & Identification

Containerization & Labeling

Storage & Disposal

Generate 2-(Benzyloxy)phenol Waste

Is the waste hazardous?

Assume hazardous & consult SDS/EHS

Yes / Unsure
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Affix 'Hazardous Waste' Tag
- Full Chemical Name

- Hazards (Pictograms)
- Generator Info & Date
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Caption: Workflow for the proper disposal of 2-(Benzyloxy)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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